4-(N,N-dimethylsulfamoyl)-N-(2-(5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)benzamide

• IUPAC Name: 4-(dimethylsulfamoyl)-N-[2-(5-methyl-3-thiophen-2-ylpyrazol-1-yl)ethyl]benzamide
• InChI: InChI=1S/C19H22N4O3S2/c1-14-13-17(18-5-4-12-27-18)21-23(14)11-10-20-19(24)15-6-8-16(9-7-15)28(25,26)22(2)3/h4-9,12-13H,10-11H2,1-3H3,(H,20,24)
• InChI Key: XLRFCLAAAQNYSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCNC(=O)C2=CC=C(C=C2)S(=O)(=O)N(C)C)C3=CC=CS3
• Molecular Formula: C19H22N4O3S2
• Molecular Weight: 418.5 g/mol

Description

4-(N,N-dimethylsulfamoyl)-N-(2-(5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C19H22N4O3S2 and its molecular weight is 418.53. The purity is usually 95%.
BenchChem offers high-quality 4-(N,N-dimethylsulfamoyl)-N-(2-(5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(N,N-dimethylsulfamoyl)-N-(2-(5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis and Biological Evaluation

Research has explored the synthesis and biological evaluation of compounds with structures similar to the chemical , indicating its potential application in the development of novel therapeutic agents. For example, compounds with thiophene and pyrazole moieties have been synthesized and evaluated for their biological activities, including anticancer, anti-inflammatory, and antimicrobial properties (Mohareb et al., 2004; Saeed et al., 2015). These studies underscore the potential of such compounds in medicinal chemistry and drug discovery.

Supramolecular Chemistry and Material Science

Compounds containing the mentioned structural features have also been studied for their applications in supramolecular chemistry and material science. For instance, the self-assembly properties of pyrazole derivatives and their use in creating luminescent supramolecular liquid crystals have been documented (Moyano et al., 2013). These findings indicate the compound's potential use in the development of new materials with specific optical properties, useful in various technological applications.

Antiviral Research

Additionally, research into benzamide-based 5-aminopyrazoles and their derivatives has shown remarkable activity against avian influenza virus (Hebishy et al., 2020). This suggests that similar compounds could be valuable in antiviral research, contributing to the development of new antiviral drugs.